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Compound of Interest

Compound Name: 2-Methylbutyl isothiocyanate

Cat. No.: B1295360

An In-depth Technical Guide to the Physicochemical Data of 2-Methylbutyl isothiocyanate
(CAS Number: 4404-51-7)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available physicochemical data
for 2-Methylbutyl isothiocyanate, CAS number 4404-51-7. The information is presented in a
structured format to facilitate easy access and comparison by researchers, scientists, and
professionals in drug development. This document includes tabulated quantitative data,
detailed experimental protocols for key physicochemical properties, and a logical workflow
diagram for physicochemical characterization.

Chemical Identity

e IUPAC Name: 1-isothiocyanato-2-methylbutane[1]

Synonyms: 2-Methyl-1-butyl isothiocyanate, 2-methylbutyl isothiocyanate[2][3][4]

CAS Number: 4404-51-7

Molecular Formula: CeH11NS[1][3]

Molecular Weight: 129.22 g/mol [2][3][4], 129.23 g/mol [1]

Physicochemical Data
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The quantitative physicochemical data for 2-Methylbutyl isothiocyanate are summarized in
the tables below.

ble 1: Physical and Chemical :

Property Value Source(s)
Appearance Clear, light orange liquid [5]

Odor Mustard-like [5]

Boiling Point 84-86 °C @ 15 mmHg

84 °C [61[7]

Melting Point No data available

Density 0.95 g/cm?3 [8]
Refractive Index 1.484 [6][7]

- Soluble in organic solvents;
Solubility o o [°]
limited solubility in water.

Vapor Pressure No data available

Flash Point No data available

Experimental Protocols

This section details the methodologies for determining key physicochemical properties.

Boiling Point Determination (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small sample volumes, a micro-boiling point determination method is employed.

Apparatus:
e Thiele tube or a similar heating block apparatus

e Thermometer
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Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)

Heating olil (if using a Thiele tube)

Procedure:

A small amount of the liquid sample (a few drops) is placed into the small test tube.
A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in a Thiele tube containing heating oil or a heating block.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.[10]

Heating is continued until a steady stream of bubbles is observed.
The heat source is then removed, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[10]

Density Determination of a Liquid

Density is the mass of a substance per unit volume.

Apparatus:

Pycnometer or a graduated cylinder and an analytical balance

Temperature probe

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Procedure (using a graduated cylinder):
e The mass of a clean, dry graduated cylinder is measured using an analytical balance.[11]

o A known volume of the liquid is added to the graduated cylinder. The volume is read from the
bottom of the meniscus.[11]

e The mass of the graduated cylinder containing the liquid is measured.

e The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder
from the mass of the cylinder with the liquid.

e The density is calculated by dividing the mass of the liquid by its volume.

e The temperature of the liquid is recorded as density is temperature-dependent.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how fast light travels through the
material.

Apparatus:

e Abbe refractometer

» Light source (typically a sodium lamp)
o Constant temperature water bath
Procedure:

e The refractometer is calibrated using a standard sample with a known refractive index, such
as distilled water.

o Afew drops of the liquid sample are placed on the prism of the refractometer.

e The prism is closed and the light source is positioned.
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» While looking through the eyepiece, the controls are adjusted to bring the dividing line
between the light and dark fields into sharp focus on the crosshairs.

e The refractive index is read from the instrument's scale.

e The temperature is controlled using the water bath and recorded, as the refractive index is
temperature-dependent.

Solubility Determination (Qualitative)

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Apparatus:

o Test tubes

» Vortex mixer (optional)

e Solvents (e.g., water, ethanol, acetone, hexane)

Procedure:

A small, measured amount of the solute (e.g., 10 mg) is placed in a test tube.
e A small volume of the solvent (e.g., 1 mL) is added to the test tube.

o The mixture is agitated vigorously (e.g., by vortexing or shaking) for a set period (e.g., 1-2
minutes).

o The mixture is visually inspected to determine if the solute has completely dissolved.

« If the solute dissolves, it is recorded as "soluble.” If it remains undissolved, it is recorded as
“insoluble.” If some dissolves, it may be recorded as "partially soluble” or "sparingly soluble.”

e This process is repeated with a range of different solvents to determine the solubility profile
of the compound.
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Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the physicochemical characterization of
a chemical substance.
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Caption: Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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